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Compound of Interest

Compound Name: tert-Butyl propionate

Cat. No.: B1293826

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of tert-butyl propionate, a
versatile ester used to impart fruity nuances in fragrance compositions. This document outlines
its chemical and physical properties, olfactory profile, and provides detailed protocols for its
synthesis, incorporation into fragrance formulations, and stability evaluation.

Introduction to Tert-butyl Propionate in Perfumery

Tert-butyl propionate (t-butyl propanoate) is an organic ester valued in the fragrance industry
for its distinctive fruity and ethereal aroma.[1] Its scent profile is predominantly characterized by
apple and banana notes, making it a useful ingredient for building fruity accords in a variety of
fragrance applications.[1] While not as commonly used as some other fruity esters, its unique
character can provide a modern and bright lift to fragrance compositions.

Physicochemical Properties and Specifications

A summary of the key physical and chemical properties of tert-butyl propionate is presented
in Table 1. This data is essential for formulation chemists to understand its behavior in different
solvent systems and product bases.

Table 1: Physicochemical Properties of Tert-butyl Propionate
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Property Value Reference
Chemical Structure C7H1402 [1]
Molecular Weight 130.18 g/mol [1]

CAS Number 20487-40-5 [1]
Appearance Colorless liquid

Odor Profile Fruity, ethereal, apple, banana  [1]

Boiling Point 118-118.5°C

Flash Point 21 °C (69.8 °F) - closed cup

Density 0.865 g/mL at 25 °C

Refractive Index

n20/D 1.393

Solubility

Soluble in ethanol

[1]

Olfactory Profile and Applications

Tert-butyl propionate is primarily used as a top to middle note in fragrance compositions. Its

fruity and slightly ethereal character can provide a juicy and uplifting opening to a scent. It

blends well with other fruity esters, as well as with floral and green notes.

Potential Applications:

o Fine Fragrance: Can be used in fruity-floral, citrus, and gourmand types of perfumes to add a

bright and modern fruitiness.

o Personal Care: Suitable for incorporation into shampoos, shower gels, and lotions to impart

a fresh and fruity scent.

e Household Products: Can be used in air fresheners and cleaning products to create a

pleasant and clean aroma.

Experimental Protocols
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The following section details experimental protocols for the synthesis of tert-butyl propionate,
its incorporation into a model fragrance, and methods for evaluating its performance and
stability.

Synthesis of Tert-butyl Propionate via Fischer
Esterification

This protocol describes a laboratory-scale synthesis of tert-butyl propionate from propionic
acid and tert-butanol using an acid catalyst.

Materials:

Propionic acid

e tert-Butanol

o Concentrated sulfuric acid (catalyst)

e Anhydrous sodium sulfate

e Saturated sodium bicarbonate solution
e Brine (saturated sodium chloride solution)
 Diethyl ether

e Round-bottom flask

e Reflux condenser

o Separatory funnel

« Distillation apparatus

e Magnetic stirrer and stir bar

e Heating mantle
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Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine equimolar amounts of propionic acid and tert-butanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately
1-2% of the total moles of reactants) to the stirred mixture.

o Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory
funnel.

e Washing:

o Wash the organic layer with saturated sodium bicarbonate solution to neutralize any
unreacted acid.

o Wash with water.

o Wash with brine to remove any remaining water-soluble impurities.
» Drying: Dry the organic layer over anhydrous sodium sulfate.
e Solvent Removal: Remove the diethyl ether using a rotary evaporator.

 Purification: Purify the crude tert-butyl propionate by fractional distillation. Collect the
fraction boiling at approximately 118-119 °C.

Diagram 1: Synthesis Workflow of Tert-butyl Propionate
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Caption: Synthesis of tert-butyl propionate via Fischer esterification.

Formulation of a Model Fruity Fragrance Accord

This protocol outlines the creation of a simple fruity fragrance accord incorporating tert-butyl
propionate to demonstrate its blending properties.

Materials:

Tert-butyl propionate

o Ethyl acetate (top note, fruity)

e Isoamyl acetate (middle note, banana/pear)

e Hedione (middle note, floral booster)

o Galaxolide (base note, musk)

o Ethanol (perfumer's grade)

e Glass beakers

o Pipettes or digital micropipettes

e Glass stirring rod

e Sample vials

Procedure:

o Component Weighing: Accurately weigh each fragrance ingredient according to the
proportions listed in Table 2.

« Blending: Combine the ingredients in a glass beaker, starting with the base notes, followed
by the middle notes, and finally the top notes.
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e Mixing: Gently stir the mixture with a glass rod until a homogenous solution is formed.

e Maceration: Transfer the fragrance concentrate to a sealed glass vial and allow it to

macerate for at least 48 hours in a cool, dark place. This allows the individual notes to meld

together.

 Dilution: Dilute the fragrance concentrate in perfumer's grade ethanol to the desired

concentration (e.g., 10-15% for an Eau de Toilette).

Table 2: Model Fruity Fragrance Accord Formulation

Component Function Parts (by weight)
Top Notes

Ethyl Acetate Bright, fruity 20

Tert-butyl Propionate Fruity (apple, banana) 15

Middle Notes

Isoamyl Acetate Fruity (banana, pear) 10

Hedione Floral, diffusive 30

Base Notes

Galaxolide Musk, fixative 25

Total 100

Diagram 2: Fragrance Formulation Workflow
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Caption: Workflow for creating a model fruity fragrance.

Stability and Performance Evaluation

This protocol describes methods to assess the stability and olfactory performance of a
fragrance containing tert-butyl propionate in an alcoholic solution and a simple surfactant
base.

4.3.1. Stability in Alcoholic Solution

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1293826?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Procedure:

o Sample Preparation: Prepare a 10% solution of the model fruity fragrance accord in 95%
ethanol.

e Accelerated Aging:
o Heat Stability: Store a sample at 40°C for 4 weeks.

o Light Stability: Store a sample exposed to UV light (in a UV stability chamber) for a
specified duration.

o Control: Store a sample at room temperature in the dark.
o Evaluation: At weekly intervals, evaluate all samples for:
o Color Change: Visual assessment.
o Clarity: Visual assessment for any precipitation or cloudiness.

o Odor Profile: Olfactory evaluation on a smelling strip by a trained evaluator, noting any
changes from the control.

4.3.2. Performance in a Surfactant Base (e.g., Shampoo)
Procedure:

o Sample Preparation: Incorporate the model fruity fragrance accord at a typical concentration
(e.g., 0.5-1.0%) into an unfragranced shampoo base.

o Evaluation:
o Odor in Product: Evaluate the scent of the fragranced shampoo directly from the container.

o Odor during Use: Assess the fragrance bloom and character during a simulated washing
process (lathering with water).
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o Odor on Substrate: Evaluate the residual fragrance on a damp cloth or hair swatch after

rinsing and drying.

 Stability in Base: Conduct accelerated aging tests as described in 4.3.1 on the fragranced

shampoo to assess any changes in odor, color, or viscosity of the product.

Diagram 3: Stability Testing Workflow
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Caption: Workflow for fragrance stability testing.

Data Presentation and Interpretation

All quantitative data from the stability and performance evaluations should be recorded

systematically. An example of a data summary table is provided below.

Table 3: Example of Stability Data Summary (4-Week Study)
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. Olfactory
Week Sample Color Change Clarity
Notes
1 Control None Clear As expected
] ) Slight decrease
40°C Slight yellowing Clear )
in top notes
Noticeable Significant loss
uv ) Clear )
yellowing of fruity top notes
2 Control None Clear As expected
. Further loss of
40°C Yellowing Clear
top notes
Dominated by
uv Darker yellow Clear musk and floral
notes
4 Control None Clear As expected
Muted fruity
40°C Stable yellow Clear
character
Very weak top
uv Brownish tint Clear notes, altered
character
Conclusion

Tert-butyl propionate is a valuable fragrance ingredient for creating fresh and fruity accords.

Its performance and stability are dependent on the formulation and the end-product application.

The protocols provided in these notes offer a framework for the synthesis, application, and

evaluation of this molecule in fragrance development. Further research into its behavior in

different product matrices and in combination with a wider range of fragrance materials will

continue to expand its utility for perfumers and formulation scientists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.iltusa.com [iltusa.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Tert-butyl Propionate
in Fragrance Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293826#use-of-tert-butyl-propionate-in-fragrance-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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